1,6-Hexanediol, 1-(2',4'-difluoro-2-methyl(1,1'-biphenyl)-4-yl)-

• CAS RN: 1117772-52-7
• Molecular Formula: C19H22F2O2
• Molecular Weight: 320.38
• IUPAC Name: 1,6-Hexanediol, 1-(2',4'-difluoro-2-methyl(1,1'-biphenyl)-4-yl)-
• InChI: InChI=1S/C19H22F2O2/c1-13-11-14(19(23)5-3-2-4-10-22)6-8-16(13)17-9-7-15(20)12-18(17)21/h6-9,11-12,19,22-23H,2-5,10H2,1H3
• InChI Key: MLHURYYXRZMSBS-UHFFFAOYSA-N
• SMILES: OC(C1=CC=C(C2=CC=C(F)C=C2F)C(C)=C1)CCCCCO
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ABD-350; ABD350; ABD 350

Description

ABD-350 is ligand-induced inhibitor of nuclear factor kappaB phosphorylation. It causes osteoclast apoptosis without effects of biphosphonates such as bone formation inhibition and anabolism of PTH. ABD-350 has potent antiresorptive effects in vitro and in vivo that do not adversely affect osteoblast function. ABD350 prevented ovariectomy-induced bone loss.

Scientific Research Applications

Polymer Precursor in the Polyester Industry

1,6-Hexanediol is a significant polymer precursor for the polyester industry. Studies have focused on the synthesis of 1,6-hexanediol from 1,2,6-hexanetriol via catalytic hydrodeoxygenation processes. These processes have utilized heterogeneous catalysts and molecular hydrogen, showing promising results in terms of conversion and selectivity (Buntara et al., 2012).

Influence on Chromatin in Living Cells

1,6-Hexanediol has been found to significantly impact living human cells by immobilizing and condensing chromatin. Its effects include suppressing chromatin motion and facilitating cation-dependent chromatin condensation, which is crucial for understanding its impact on cellular functions (Itoh et al., 2021).

Luminescent Properties

The luminescent properties of related compounds, such as 2,2-difluoro-4-(9H-fluorene-2-yl)-6-methyl-1,3,2-dioxaborine, have been explored. These studies provide insights into the structural and spectral luminescent characteristics, which are important for understanding the photophysical behavior of similar compounds (Bukvetskii et al., 2011).

Impact on Enzyme Activities

1,6-Hexanediol has been shown to impair kinase and phosphatase activities, which is critical in phase separation studies. Understanding its effects on these enzymes is important for accurate interpretation of scientific data and implications in biological studies (Düster et al., 2021).

Synthesis of Adipic Acid

1,6-Hexanediol serves as a building-block chemical for the synthesis of adipic acid, which is used in polymer production. Research has explored aerobic oxidation processes to convert 1,6-hexanediol to adipic acid, highlighting the potential of this compound in sustainable chemical synthesis (Mounguengui-Diallo et al., 2018).